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Compound of Interest

Compound Name: 3-Hydroxybenzoic Acid

An In-depth Technical Guide to 3-Hydroxybenzoic Acid: Discovery, History, and Synthesis

Abstract

3-Hydroxybenzoic acid (3-HBA), a monohydroxybenzoic acid, is a significant organic
compound with a rich history in chemical synthesis and a growing importance in modern
biotechnology. As a key intermediate, it finds applications in the production of pharmaceuticals,
plasticizers, resins, and herbicides[1][2][3]. This technical guide provides a comprehensive
overview of the discovery, historical synthesis, and modern production methods of 3-HBA. It
includes detailed physicochemical properties, experimental protocols for key synthesis
reactions, and visual diagrams of major production pathways, intended for researchers,
scientists, and professionals in drug development and chemical manufacturing.

Introduction

3-Hydroxybenzoic acid (m-hydroxybenzoic acid) is an aromatic carboxylic acid with the
chemical formula C7HeOs3[4][5]. It is one of three isomers of hydroxybenzoic acid, alongside 2-
hydroxybenzoic acid (salicylic acid) and 4-hydroxybenzoic acid[4]. Its unique molecular
structure, featuring a hydroxyl group and a carboxyl group in a meta-position on the benzene
ring, dictates its chemical reactivity and physical properties[6]. Notably, 3-HBA exhibits greater
thermal stability compared to its ortho and para isomers, remaining unchanged at temperatures
up to 300°C[3][4]. This stability, combined with its versatile reactivity, makes it a valuable
precursor in various industrial syntheses[6]. Historically synthesized through chemical routes,
recent advancements in metabolic engineering have enabled its production from renewable
resources using microorganisms[7].
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Discovery and History

While the specific moment of its initial discovery is not clearly documented in the provided
search results, the history of 3-Hydroxybenzoic acid is intrinsically linked to the development
of synthetic organic chemistry in the 19th and 20th centuries. Early methods for its preparation
laid the groundwork for larger-scale industrial production.

One of the most established historical methods is the alkali fusion of 3-sulfobenzoic acid. This
process involves the sulfonation of benzoic acid, followed by fusion with an alkali metal
hydroxide at high temperatures (210-220°C)[4][8]. A significant challenge with this method was
the concurrent formation of isomeric sulfobenzoic acids during the initial sulfonation step, which
led to impurities in the final product[9]. Specifically, the presence of 4-hydroxybenzoic acid was
problematic as it readily decarboxylates under the harsh conditions of the potassium hydroxide
melt, forming phenol as a by-product[9].

Later refinements, such as the process described in a 1982 patent, utilized sulfophthalic acids
as starting materials to be reacted with an alkali metal hydroxide under high pressure (10 to 30
bars) and temperature (200° to 300°C)[9]. This method was developed to produce 3-HBA in
high yields and free from the interfering by-products that plagued earlier techniques[9]. These
historical developments highlight the persistent efforts to optimize the synthesis of this
important chemical intermediate for industrial use.

Physicochemical Properties

3-Hydroxybenzoic acid is a white to off-white crystalline solid, typically appearing as a powder
or in needle-like crystalline form[1][3][5][10]. Its key physical and chemical properties are
summarized in Table 1.
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Property Value Source(s)

Molecular Formula C7HeOs3 [L11050[11]

Molecular Weight 138.12 g/mol [L1[4]15][11]

Appearance White or off-white (EI]
powder/crystals

Melting Point 200-203 °C [12]

Boiling Point 346.1 £ 25.0 °C at 760 mmHg [5]

Density ~1.473 - 1.509 g/cm3 at 25°C [4115][10]

pKa 4.06 at 19°C [3]

Vapor Pressure

0.000158 mmHg

[1]

Flash Point

177.3+£19.7 °C

[5]

LogP (Octanol/Water)

1.50

[1]3]

Table 1: Physical and Chemical Properties of 3-Hydroxybenzoic Acid

The solubility of 3-HBA is a critical factor for its application in synthesis. It is slightly soluble in

cold water but more soluble in hot water and various organic solvents. The pH of the solution

also significantly influences its solubility; it increases in alkaline solutions due to the ionization

of the carboxylic acid group[10].
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Solvent Solubility Source(s)

7.25 mg/mL at 25 °C; Slightly

Water soluble [1][10][11]
Ethanol Soluble [4][10]
Acetone Soluble [10]

Ether Soluble [10]
DMSO 28 mg/mL (202.72 mM) [13]
Hexane Insoluble [4]
Chloroform Insoluble [4]

Table 2: Solubility of 3-Hydroxybenzoic Acid in Various Solvents

Synthesis Methodologies

Several methods have been developed for the synthesis of 3-Hydroxybenzoic acid, ranging
from traditional chemical processes to modern biosynthetic routes.

Historical Chemical Synthesis

4.1.1 Alkali Fusion of Sodium 3-Sulfobenzoate

This is one of the most common and historical methods for producing 3-HBA[4]. The process
begins with the sulfonation of benzoic acid, followed by melting the resulting sodium 3-
sulfobenzoate with an alkali at high temperatures[2][4].

Experimental Protocol:

o Sulfonation: Place 122 kg of benzoic acid into a reactor. Under stirring, add 100 kg of
oleum|[2][3].

o Heat the mixture to approximately 100°C and maintain the reaction for 2 hours to produce
sodium 3-sulfobenzoate[2][3].
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» Alkali Fusion: Transfer the sulfonated liquid to an alkali melting pot. Add 45 kg of solid
sodium hydroxide[2][3].

o Heat the mixture until it melts, and maintain the reaction for 4 to 5 hours at 210-220°C to
form sodium m-carboxyphenate[2][3][4].

 Acidification and Purification: Cool the reaction mixture and add diluted sulfuric acid for acid
hydrolysis to precipitate the crude 3-hydroxybenzoic acid[2][3].

« Filter the mixture to remove sodium sulfate. Decolorize the filter cake with activated carbon
and recrystallize from water to obtain purified 3-Hydroxybenzoic acid with a purity of about
90%[2][3][4].

- Alkali Fusion
(NaOH, 210-220°C, 4-5h)

Acidification & Purification

Sl n-ETER e (H2S04, Activated Carbon)

S 3-Hydroxybenzoic Acid

Sulfonation
—-—(\ Ol too 2y >—-— Sodium 3-Sulfobenzoate

Click to download full resolution via product page

Historical Synthesis of 3-HBA via Sulfonation and Alkali Fusion.

4.1.2 Reduction of 3-Nitrobenzoic Acid Esters

This method involves the catalytic hydrogenation of 3-nitrobenzoic acid esters to the
corresponding aminobenzoic acid esters, which are then diazotized and hydrolyzed[4].

Experimental Protocol:

o Hydrogenation: Catalytically hydrogenate a 3-nitrobenzoic acid ester to form the
corresponding aminobenzoic acid ester[4].

o Diazotization: Diazotize the resulting aminobenzoic acid ester[4].

e Hydrolysis: Treat the diazonium product with water and sulfuric acid at 100°C for several
hours[4].

 Purification: Neutralize and filter the solution to yield 3-hydroxybenzoic acid with
approximately 95% purity[4].
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4.1.3 Oxidation of 3-Methylphenol (m-cresol)

m-cresol can be oxidized to produce 3-HBA, offering a route that can be more environmentally
friendly[14].

Experimental Protocol:
o Oxidation: Oxidize 3-methylphenol using potassium permanganate in an alkaline solution[4].

» Acidification & Recrystallization: Follow the oxidation with acidification and recrystallization to
yield 3-hydroxybenzoic acid with about 85% purity[4].

Modern Biosynthesis

Advancements in metabolic engineering have enabled the production of 3-HBA from renewable
feedstocks like glucose using engineered microorganisms such as Escherichia coli and
Corynebacterium glutamicum[4][7]. This approach is part of a broader trend towards
sustainable chemical manufacturing.

The biosynthesis of 3-HBA from glucose proceeds via the shikimate pathway to the key
intermediate, chorismate[7]. The enzyme 3-hydroxybenzoate synthase then converts
chorismate to 3-HBA[7]. Researchers have successfully engineered strains of C. glutamicum to
enhance this pathway, achieving production titers as high as 19.2 g/L of 3-HBA from glucose in
a fermenter[7].

Engineered Microorganism (e.g., C. glutamicum)

| Shikimate Pathway 3-Hydroxybenzoate -
Glucose (Feedstock) "1 (Multiple Steps) - Synthase (EC 4.1.3.4) S

3-Hydroxybenzoic Acid

Pyruvate (Byproduct)
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Microbial Biosynthesis of 3-HBA from Glucose via Chorismate.

Natural Occurrence

3-Hydroxybenzoic acid is not only a synthetic product but also occurs naturally in various
plants and other organisms[1][4]. It has been identified in:

e Plants: Found in pineapple, vanilla beans (contributing to flavor), raspberries, tea leaves, and
has been isolated from Taxus baccata (the Pacific yew)[1][3][4][8].

e Animal Products: It is a component of castoreum, an exudate from the castor sacs of
beavers, which is used in perfumery[8].

» Microbial Metabolism: It can be produced by certain bacteria, such as Pseudomonas
species, through the degradation of 3-chlorobenzoic acid[8].

Applications

The versatile chemical nature of 3-Hydroxybenzoic acid makes it a crucial intermediate in
several industries:

e Pharmaceuticals and Pesticides: It serves as a key building block in the synthesis of various
active compounds[2][4].

» Herbicides: It is a primary intermediate in the production of the herbicide Fomesafen[3][5].

» Polymers and Materials: It is used to synthesize plasticizers, resins, and light stabilizers[1][2]

3].

e Dyes: It is employed in the creation of azo dyes|[3][5].

Conclusion

3-Hydroxybenzoic acid has a well-established history as a valuable chemical intermediate,
with synthesis methods evolving from classical, high-temperature chemical reactions to
sophisticated and sustainable biosynthetic routes. Its robust physicochemical properties,
particularly its thermal stability, ensure its continued relevance in industrial applications. As
research progresses, particularly in the field of metabolic engineering, the production of 3-HBA
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Is poised to become more efficient and environmentally benign, further expanding its utility for
researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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